Co(OH)2/RGO/NiO sandwich-structured nanotube arrays with special surface and synergistic effects as high-performance positive electrodes for asymmetric supercapacitors†

Nanoscale Pub Date: 2015-09-09 DOI: 10.1039/C5NR04449A

Abstract

High power density, high energy density and excellent cycling stability are the main requirements for high-performance supercapacitors (SCs) that will be widely used for portable consumer electronics and hybrid electric vehicles. Here we investigate novel types of hybrid Co(OH)2/reduced graphene oxide (RGO)/NiO sandwich-structured nanotube arrays (SNTAs) as positive electrodes for asymmetric supercapacitors (ASCs). The synthesized Co(OH)2/RGO/NiO SNTAs exhibit a significantly improved specific capacity (∼1470 F g−1 at 5 mV s−1) and excellent cycling stability with ∼98% Csp retention after 10 000 cycles because of the fast transport and short diffusion paths for electroactive species, the high utilization rate of electrode materials, and special synergistic effects among Co(OH)2, RGO, and NiO. The high-performance ASCs are assembled using Co(OH)2/RGO/NiO SNTAs as positive electrodes and active carbon (AC) as negative electrodes, and they exhibit a high energy density (115 Wh kg−1), a high power density (27.5 kW kg−1) and an excellent cycling stability (less 5% Csp loss after 10 000 cycles). This study shows an important breakthrough in the design and fabrication of multi-walled hybrid nanotube arrays as positive electrodes for ASCs.

Graphical abstract: Co(OH)2/RGO/NiO sandwich-structured nanotube arrays with special surface and synergistic effects as high-performance positive electrodes for asymmetric supercapacitors
Co(OH)2/RGO/NiO sandwich-structured nanotube arrays with special surface and synergistic effects as high-performance positive electrodes for asymmetric supercapacitors†
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